Cas no 2766873-00-9 (Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate)

• Product Name: Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate
• CAS No: 2766873-00-9
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 5787025
• PubChem ID: 324008
• Update Time: 2025-05-26

Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• 57224-63-2
• NSC287509
• SY026706
• EN300-717849
• NSC-287509
• N-Cbz-L-threonine methyl ester
• SY026940
• MFCD22416539
• methyl 3-hydroxy-2-(phenylmethoxycarbonylamino)butanoate
• 2766873-00-9
• SCHEMBL15878934
• (2S,3R)-Methyl 2-(((benzyloxy)carbonyl)amino)-3-hydroxybutanoate
• DTXSID20972679
• methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate
• MFCD00038585
• Methyl N-[(benzyloxy)(hydroxy)methylidene]threoninate
• N-Carbobenzoxy-l-threonine methyl ester
• CCG-253641
• LS-14224
• FT-0640444
• Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate

• Inchi： 1S/C13H17NO5/c1-9(15)11(12(16)18-2)14-13(17)19-8-10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,17)
• InChI Key： OPZWAOJFQFYYIX-UHFFFAOYSA-N
• SMILES： OC(C)C(C(=O)OC)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate

Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate (CAS No. 2766873-00-9): A Comprehensive Overview

Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate, identified by its CAS number 2766873-00-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure with bothbenzyloxy andamino functional groups, has garnered attention for its potential applications in drug development and synthetic biology.

Themethyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate molecule is characterized by a hydroxyl group at the third carbon position, which contributes to its chiral properties and makes it a valuable intermediate in the synthesis of enantiomerically pure compounds. These properties are particularly relevant in the development of chiral drugs, where the stereochemistry of a molecule can significantly influence its biological activity and efficacy.

In recent years, there has been growing interest in the use of such complex organic molecules as building blocks for the development of novel therapeutic agents. Thebenzyloxycarbonyl (Boc) group in this compound serves as a protective group for amino acids during peptide synthesis, highlighting its utility in medicinal chemistry. The presence of bothhydroxyl andcarboxyl functionalities also makes it a versatile precursor for further chemical modifications, enabling the synthesis of a wide range of derivatives.

The pharmaceutical industry has been actively exploring new synthetic pathways to optimize drug production processes. Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate has been investigated for its role in facilitating the synthesis of peptidomimetics and other bioactive molecules. These peptidomimetics are designed to mimic the structure and function of natural peptides while avoiding their limitations, such as poor oral bioavailability or rapid degradation in vivo.

One of the most promising applications of this compound is in the field of enzyme inhibition. Thehydroxyl andamino groups provide multiple interaction points with enzyme active sites, making it a potential lead compound for developing inhibitors targeting specific enzymatic pathways. Such inhibitors could have therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders.

The synthesis of Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research and industrial applications. Techniques such as solid-phase peptide synthesis (SPPS) and continuous flow chemistry have been particularly useful in optimizing the preparation of complex molecules like this one.

In addition to its pharmaceutical applications, Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate has potential uses in materials science and biotechnology. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific biological activities. For instance, derivatives of this compound could be used to create biodegradable polymers or smart materials that respond to biological stimuli.

TheCAS No. 2766873-00-9 identifier ensures that researchers can reliably obtain this compound from chemical suppliers while maintaining consistency across different batches. This standardization is crucial for reproducibility in scientific research and for ensuring compliance with regulatory requirements in drug development.

Ongoing research continues to uncover new applications for Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate and related compounds. Innovations in computational chemistry and high-throughput screening are accelerating the discovery process by allowing researchers to predict the properties and potential uses of new molecules before they are synthesized. This interdisciplinary approach is likely to yield more efficient synthetic routes and novel therapeutic agents in the future.

In conclusion, Methyl 2-{[(benzyloxy)carbonyl]amino}-3-hydroxybutanoate represents a significant advancement in pharmaceutical chemistry with broad applications across multiple fields. Its complex structure, functional groups, and versatile reactivity make it a valuable tool for researchers developing new drugs, materials, and biotechnological solutions. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing global health challenges.